Cas no 898450-70-9 (N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898450-70-9
• MF: C₂₄H₃₁N₃O₅S
• MW: 473.585045099258
• CID: 5871793
• PubChem ID: 16829731
• Update Time: 2025-11-03

N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3,4-dimethylphenyl)-N2-[2-[1-[(4-methoxyphenyl)sulfonyl]-2-piperidinyl]ethyl]-
• N1-(3,4-dimethylphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• 898450-70-9
• N'-(3,4-dimethylphenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• F2571-0285
• AKOS024661086
• N'-(3,4-dimethylphenyl)-N-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

• Inchi： 1S/C24H31N3O5S/c1-17-7-8-19(16-18(17)2)26-24(29)23(28)25-14-13-20-6-4-5-15-27(20)33(30,31)22-11-9-21(32-3)10-12-22/h7-12,16,20H,4-6,13-15H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： YKIGAWAVIBFTFP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(NCCC1CCCCN1S(C1=CC=C(OC)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 473.19844227g/mol
• Monoisotopic Mass: 473.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• pka: 11.70±0.70(Predicted)

Additional information on N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Research Brief on N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 898450-70-9)

The compound N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 898450-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a piperidine core and a sulfonyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

Recent literature highlights the compound's role as a modulator of specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. The presence of the 4-methoxybenzenesulfonyl moiety is believed to contribute to its binding affinity and selectivity, making it a valuable scaffold for designing novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its three-dimensional structure and interaction with target proteins, providing insights into its potential applications.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological targets, with particular emphasis on its anti-inflammatory and anti-cancer properties. For instance, one study reported its ability to inhibit the activity of certain kinases involved in cell proliferation, suggesting its utility in oncology. Another study explored its potential as an anti-inflammatory agent, showing significant reduction in cytokine production in preclinical models. These findings underscore the compound's versatility and therapeutic promise.

The synthesis of N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has also been a focal point of recent research. Optimized synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemistry of the piperidine ring. These advancements are critical for scaling up production and ensuring reproducibility in further studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological profile, paving the way for the development of derivatives with improved efficacy and safety.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include the exploration of prodrug strategies, formulation optimization, and combination therapies to maximize therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, N'-(3,4-dimethylphenyl)-N-{2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the challenges associated with its development.